Cas no 2060034-31-1 (2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2060034-31-1
• MF: C₅H₇ClN₂O₃S₂
• MW: 242.703677415848
• MDL: MFCD30501495
• CID: 5163704
• PubChem ID: 125458179
• Update Time: 2025-08-04

2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-3(2H)-ethanesulfonyl chloride, 5-methyl-2-oxo-
• 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride

• MDL： MFCD30501495
• Inchi： 1S/C5H7ClN2O3S2/c1-4-7-8(5(9)12-4)2-3-13(6,10)11/h2-3H2,1H3
• InChI Key： PSLKFDFLLIESTE-UHFFFAOYSA-N
• SMILES： S1C(C)=NN(CCS(Cl)(=O)=O)C1=O

Additional information on 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride

Recent Advances in the Study of 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2060034-31-1)

The compound 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2060034-31-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique thiadiazole ring structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its biological efficacy.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively targets and inhibits cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted its selective inhibition profile, which minimizes the gastrointestinal side effects commonly associated with non-selective COX inhibitors. This discovery opens new avenues for developing safer anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial potential of 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The compound's mechanism of action involves disrupting bacterial cell wall synthesis, making it a promising candidate for novel antibiotic development. Researchers are now optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

The synthetic chemistry community has also made strides in improving the production of this compound. A recent *Organic Process Research & Development* article detailed a scalable and cost-effective synthesis route using green chemistry principles. The new method reduces the reliance on hazardous reagents and improves yield, making large-scale production feasible for preclinical and clinical studies. This advancement is critical for accelerating the compound's transition from bench to bedside.

Looking ahead, ongoing research aims to expand the therapeutic applications of 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride. Preliminary data from in vivo models suggest its potential in neurodegenerative diseases, such as Alzheimer's, by modulating neuroinflammatory responses. Furthermore, collaborations between academic and industrial researchers are underway to explore its utility in combination therapies, particularly in oncology. These efforts underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, the latest research on 2-(5-methyl-2-oxo-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2060034-31-1) highlights its multifaceted pharmacological profile and its promise as a therapeutic agent. Continued exploration of its mechanisms, synthetic optimization, and clinical potential will be essential for realizing its full impact in the chemical biology and pharmaceutical fields.